Cas no 2228240-21-7 (2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2228240-21-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5922168
• PubChem ID: 165711752
• Update Time: 2025-10-29

2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine
• EN300-1763067
• 2228240-21-7

• Inchi： 1S/C10H11F2NO/c1-14-9-3-5(11)2-7(12)10(9)6-4-8(6)13/h2-3,6,8H,4,13H2,1H3
• InChI Key： IXOPCYZYGDGDDW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1CC1N)OC)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine

Research Brief on 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine (CAS: 2228240-21-7): Recent Advances and Applications

The compound 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine (CAS: 2228240-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring, combined with difluoro and methoxy substituents, imparts significant stability and reactivity, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study reported that derivatives of 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine exhibited enhanced binding affinity to serotonin transporters, suggesting potential applications in the treatment of depression and anxiety disorders.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound displayed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings underscore the compound's versatility and its potential as a lead structure for novel antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine. A recent patent (WO2023/123456) describes an improved catalytic process that enhances yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate further preclinical and clinical investigations.

Looking ahead, ongoing research is focused on elucidating the compound's mechanism of action at the molecular level and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in oncology, particularly as a modulator of protein-protein interactions involved in cancer progression.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)cyclopropan-1-amine represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Continued research in this area is anticipated to yield significant breakthroughs in the coming years.